Acetic acid, gadolinium(3+) salt, hydrate (9CI)

• Molecular Formula: C2H6GdO3+3
• Molecular Weight: 235.3 g/mol
• IUPAC Name: acetic acid;gadolinium(3+);hydrate
• InChI: InChI=1S/C2H4O2.Gd.H2O/c1-2(3)4;;/h1H3,(H,3,4);;1H2/q;+3
• InChI Key: BTPAOXSJKQPTFY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.O.[Gd+3]

Description

Acetic acid, gadolinium(3+) salt, hydrate (9CI) is a chemical compound with the molecular formula C6H9GdO6. It is a gadolinium salt of acetic acid and is typically found in a hydrated form. This compound is known for its high purity and is used in various specialized applications due to its unique properties .

Preparation Methods

The synthesis of acetic acid, gadolinium(3+) salt, hydrate (9CI) involves the reaction of gadolinium oxide or gadolinium chloride with acetic acid. The reaction is typically carried out in an aqueous medium, and the resulting solution is then evaporated to obtain the hydrated salt. Industrial production methods may involve more sophisticated techniques to ensure high purity and yield .

Chemical Reactions Analysis

Acetic acid, gadolinium(3+) salt, hydrate (9CI) can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions, although detailed information on the oxidation products is limited.

Reduction: Reduction reactions may involve the use of reducing agents like hydrogen gas or metal hydrides.

Substitution: The acetate groups in the compound can be substituted with other ligands in the presence of suitable reagents.

Common reagents used in these reactions include strong acids, bases, and oxidizing or reducing agents. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Acetic acid, gadolinium(3+) salt, hydrate (9CI) has a wide range of scientific research applications, including:

Chemistry: It is used as a precursor for the synthesis of other gadolinium compounds and as a catalyst in various chemical reactions.

Biology: This compound is used in biological studies to investigate the effects of gadolinium on biological systems.

Medicine: In the medical field, gadolinium compounds are used as contrast agents in magnetic resonance imaging (MRI) due to their paramagnetic properties.

Industry: It is used in the manufacturing of specialized materials and in various industrial processes.

Mechanism of Action

The mechanism of action of acetic acid, gadolinium(3+) salt, hydrate (9CI) is primarily related to the gadolinium ion. Gadolinium ions are known to interact with various molecular targets, including proteins and enzymes. In MRI, gadolinium enhances the contrast of images by shortening the relaxation times of protons in the body, making it easier to distinguish between different tissues .

Comparison with Similar Compounds

Acetic acid, gadolinium(3+) salt, hydrate (9CI) can be compared with other gadolinium compounds such as gadolinium chloride and gadolinium nitrate. While all these compounds contain gadolinium, they differ in their chemical properties and applications. For example:

Gadolinium chloride: Used in the preparation of other gadolinium salts and in various industrial applications.

Gadolinium nitrate: Used as a precursor for the synthesis of gadolinium oxide and in the production of phosphors.

The uniqueness of acetic acid, gadolinium(3+) salt, hydrate (9CI) lies in its specific chemical structure and the presence of acetate groups, which confer distinct properties and applications .